N-benzyl-5-{[cyclopropyl(2-methoxybenzyl)amino]methyl}pyrimidin-2-amine

• IUPAC Name: N-benzyl-5-[[cyclopropyl-[(2-methoxyphenyl)methyl]amino]methyl]pyrimidin-2-amine
• InChI: InChI=1S/C23H26N4O/c1-28-22-10-6-5-9-20(22)17-27(21-11-12-21)16-19-14-25-23(26-15-19)24-13-18-7-3-2-4-8-18/h2-10,14-15,21H,11-13,16-17H2,1H3,(H,24,25,26)
• InChI Key: JWTQKEXJMKLAMK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1CN(CC2=CN=C(N=C2)NCC3=CC=CC=C3)C4CC4
• Molecular Formula: C23H26N4O
• Molecular Weight: 374.5 g/mol

Description

N-benzyl-5-{[cyclopropyl(2-methoxybenzyl)amino]methyl}pyrimidin-2-amine, also known as BCPM, is a novel compound that has gained significant attention in the scientific community due to its potential in various applications.

Mechanism of Action

The mechanism of action of N-benzyl-5-{[cyclopropyl(2-methoxybenzyl)amino]methyl}pyrimidin-2-amine is not fully understood, but it is believed to involve the inhibition of various signaling pathways involved in disease progression. N-benzyl-5-{[cyclopropyl(2-methoxybenzyl)amino]methyl}pyrimidin-2-amine has been shown to inhibit the PI3K/Akt/mTOR signaling pathway, which is involved in cell growth and survival. It has also been shown to inhibit the NF-kappaB signaling pathway, which is involved in inflammation and oxidative stress.
Biochemical and Physiological Effects
N-benzyl-5-{[cyclopropyl(2-methoxybenzyl)amino]methyl}pyrimidin-2-amine has been shown to have various biochemical and physiological effects in vitro and in vivo. In vitro studies have shown that N-benzyl-5-{[cyclopropyl(2-methoxybenzyl)amino]methyl}pyrimidin-2-amine can inhibit the growth and proliferation of cancer cells, reduce the accumulation of amyloid-beta plaques in the brain, and reduce oxidative stress and inflammation in the heart. In vivo studies have shown that N-benzyl-5-{[cyclopropyl(2-methoxybenzyl)amino]methyl}pyrimidin-2-amine can reduce tumor growth in animal models of cancer, improve cognitive function in animal models of Alzheimer's disease, and improve cardiac function in animal models of cardiovascular disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-benzyl-5-{[cyclopropyl(2-methoxybenzyl)amino]methyl}pyrimidin-2-amine in lab experiments is its potency and selectivity. N-benzyl-5-{[cyclopropyl(2-methoxybenzyl)amino]methyl}pyrimidin-2-amine has been shown to have potent anti-cancer, neuroprotective, and cardioprotective effects, making it an attractive candidate for further research. Additionally, N-benzyl-5-{[cyclopropyl(2-methoxybenzyl)amino]methyl}pyrimidin-2-amine is relatively easy to synthesize, making it readily available for laboratory use. However, one of the limitations of using N-benzyl-5-{[cyclopropyl(2-methoxybenzyl)amino]methyl}pyrimidin-2-amine in lab experiments is its potential toxicity. Further studies are needed to determine the optimal dosage and administration of N-benzyl-5-{[cyclopropyl(2-methoxybenzyl)amino]methyl}pyrimidin-2-amine to minimize any potential toxic effects.

Future Directions

There are several future directions for N-benzyl-5-{[cyclopropyl(2-methoxybenzyl)amino]methyl}pyrimidin-2-amine research. One area of interest is the development of N-benzyl-5-{[cyclopropyl(2-methoxybenzyl)amino]methyl}pyrimidin-2-amine as a therapeutic agent for cancer, Alzheimer's disease, and cardiovascular disease. Further studies are needed to determine the optimal dosage, administration, and safety of N-benzyl-5-{[cyclopropyl(2-methoxybenzyl)amino]methyl}pyrimidin-2-amine in humans. Another area of interest is the identification of the molecular targets of N-benzyl-5-{[cyclopropyl(2-methoxybenzyl)amino]methyl}pyrimidin-2-amine. Further studies are needed to determine the precise mechanism of action of N-benzyl-5-{[cyclopropyl(2-methoxybenzyl)amino]methyl}pyrimidin-2-amine and its interactions with various signaling pathways. Additionally, the development of novel analogs of N-benzyl-5-{[cyclopropyl(2-methoxybenzyl)amino]methyl}pyrimidin-2-amine may lead to the discovery of more potent and selective compounds.

Synthesis Methods

N-benzyl-5-{[cyclopropyl(2-methoxybenzyl)amino]methyl}pyrimidin-2-amine can be synthesized using a multi-step process that involves the reaction of various chemical compounds. The first step involves the reaction of 2,4,6-trichloropyrimidine with benzylamine to form 2-benzylamino-4,6-dichloropyrimidine. The second step involves the reaction of 2-benzylamino-4,6-dichloropyrimidine with cyclopropyl(2-methoxybenzyl)amine to form N-benzyl-5-{[cyclopropyl(2-methoxybenzyl)amino]methyl}pyrimidin-2-amine.

Scientific Research Applications

N-benzyl-5-{[cyclopropyl(2-methoxybenzyl)amino]methyl}pyrimidin-2-amine has been extensively studied for its potential in various scientific research applications. One of the main areas of interest is its potential as a therapeutic agent for various diseases, including cancer, Alzheimer's disease, and cardiovascular disease. N-benzyl-5-{[cyclopropyl(2-methoxybenzyl)amino]methyl}pyrimidin-2-amine has been shown to have potent anti-cancer activity by inhibiting the growth and proliferation of cancer cells. It has also been shown to have neuroprotective effects in Alzheimer's disease by reducing the accumulation of amyloid-beta plaques in the brain. Additionally, N-benzyl-5-{[cyclopropyl(2-methoxybenzyl)amino]methyl}pyrimidin-2-amine has been shown to have cardioprotective effects by reducing oxidative stress and inflammation in the heart.